Cas no 13891-87-7 (pent-4-en-2-one)
pent-4-en-2-one structure
Product Name:pent-4-en-2-one
pent-4-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Penten-2-one
- 1-pentene-4-one
- 5-hexen-2-one
- AC1L3676
- AC1Q5CBM
- Allyl methyl ketone
- allylacetal
- CTK0H8023
- Methyl allyl ketone
- methyl vinyl ketone
- PNJWIWWMYCMZRO-UHFFFAOYSA-
- 1-Penten-4-one
- Vinyl acetone
- Pent-4-en-2-one
- Methyl 2-propenyl ketone
- Allylmethyl ketone
- 4CUM84CQ9J
- UNII-4CUM84CQ9J
- vinylacetone
- CH3C(O)CH2CH=CH2
- EN300-126905
- DTXSID50160840
- 13891-87-7
- AKOS005138063
- InChI=1/C5H8O/c1-3-4-5(2)6/h3H,1,4H2,2H3
- CHEBI:87508
- AMY31929
- Q27159683
- LMFA12000034
- DB-361504
- pent-4-en-2-one
-
- MDL： MFCD00080611
- Inchi： 1S/C5H8O/c1-3-4-5(2)6/h3H,1,4H2,2H3
- InChI Key： PNJWIWWMYCMZRO-UHFFFAOYSA-N
- SMILES： O=C(C)CC=C
Computed Properties
- Exact Mass: 84.058
- Monoisotopic Mass: 84.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 64.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.7
Experimental Properties
- Density: 0.814
- Boiling Point: 94 ºC
- Flash Point: 11 ºC
- Refractive Index: 1.4210
- PSA: 17.07000
- LogP: 1.15150
pent-4-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P923562-1g |
pent-4-en-2-one |
13891-87-7 | 95% | 1g |
￥5,705.10 | 2022-08-31 | |
| Enamine | EN300-126905-0.05g |
pent-4-en-2-one |
13891-87-7 | 95% | 0.05g |
$162.0 | 2023-02-15 | |
| Enamine | EN300-126905-0.1g |
pent-4-en-2-one |
13891-87-7 | 95% | 0.1g |
$241.0 | 2023-02-15 | |
| Enamine | EN300-126905-0.25g |
pent-4-en-2-one |
13891-87-7 | 95% | 0.25g |
$347.0 | 2023-02-15 | |
| Enamine | EN300-126905-0.5g |
pent-4-en-2-one |
13891-87-7 | 95% | 0.5g |
$546.0 | 2023-02-15 | |
| Enamine | EN300-126905-1.0g |
pent-4-en-2-one |
13891-87-7 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-126905-2.5g |
pent-4-en-2-one |
13891-87-7 | 95% | 2.5g |
$1370.0 | 2023-02-15 | |
| Enamine | EN300-126905-5.0g |
pent-4-en-2-one |
13891-87-7 | 95% | 5.0g |
$2028.0 | 2023-02-15 | |
| Enamine | EN300-126905-10.0g |
pent-4-en-2-one |
13891-87-7 | 95% | 10.0g |
$3007.0 | 2023-02-15 | |
| Enamine | EN300-126905-50mg |
pent-4-en-2-one |
13891-87-7 | 95.0% | 50mg |
$162.0 | 2023-10-02 |
pent-4-en-2-one Related Literature
-
1. Gas-phase thermal unimolecular isomerizations of acetylcyclopropane. Part II. Determination of the rate constantsAlan T. Cocks,Kurt W. Egger J. Chem. Soc. Perkin Trans. 2 1973 199
-
Mark D. Ker?nen,Kinga Kot,Christoph Hollmann,Peter Eilbracht Org. Biomol. Chem. 2004 2 3379
-
3. Addition of 1,3-dicarbonyl compounds to terminal alkynes catalyzed by a cationic cobalt(iii) complexMohan Chandra Sau,Manish Bhattacharjee RSC Adv. 2020 10 36014
-
P. Veeraraghavan Ramachandran,J. Subash Chandra,Bodhuri Prabhudas,Debarshi Pratihar,M.Venkat Ram Reddy Org. Biomol. Chem. 2005 3 3812
-
5. Studies on the scope of the aza-di-π-methane rearrangement of β,γ-unsaturated iminesDiego Armesto,Fernando Langa,Juan-Antonio Fernandez Martin,Rafael Perez-Ossorio,William M. Horspool J. Chem. Soc. Perkin Trans. 1 1987 743
13891-87-7 (pent-4-en-2-one) Related Products
- 24253-30-3(5-Hexen-3-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
